Cas no 33694-15-4 (butanamide, n-(2-chlorophenyl)-)

• Product Name: butanamide, n-(2-chlorophenyl)-
• CAS No: 33694-15-4
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 918290
• PubChem ID: 101275
• Update Time: 2025-04-19

butanamide, n-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• butanamide, n-(2-chlorophenyl)-
• 2-Chlorobutylanilide
• N-(2-chlorophenyl)butanamide
• NSC404437
• PDW7R7S4XW
• SUINBJHPZPYMTI-UHFFFAOYSA-N
• NSC-404437
• Butanamide,N-(2-chlorophenyl)-
• 33694-15-4
• DTXSID70187377
• N-(2-Chlorophenyl)butanamide #
• SCHEMBL2317149
• Z27812177
• o-Chlorobutyranilide
• NSC 404437
• AKOS002943710
• AI3-18496
• 2'-Chlorobutyranilide

• Inchi： 1S/C10H12ClNO/c1-2-5-10(13)12-9-7-4-3-6-8(9)11/h3-4,6-7H,2,5H2,1H3,(H,12,13)
• InChI Key： SUINBJHPZPYMTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CCC)=O

Computed Properties

• Exact Mass: 197.06086
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.15160